Cas no 27323-28-0 (1H-Indole, methyl-)

1H-Indole, methyl- structure
1H-Indole, methyl- structure
Product Name:1H-Indole, methyl-
CAS No:27323-28-0
MF:C18H18N2
MW:262.348924160004
CID:261529
PubChem ID:33781
Update Time:2025-04-19

1H-Indole, methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, methyl-
    • 2-methyl-1H-indole,5-methyl-1H-indole
    • 27323-28-0
    • DTXSID50950041
    • 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)
    • Inchi: 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
    • InChI Key: MLPOSYHILZVCJH-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 262.14714
  • Monoisotopic Mass: 262.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • Boiling Point: 269°Cat760mmHg
  • Flash Point: 114.7°C
  • PSA: 31.58
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